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Compound of Interest

Compound Name:
N-(2-Butoxybenzyl)-2-

propanamine

CAS No.: 1040683-34-8

Cat. No.: B1532926

Get Quote

Executive Summary & Chemical Identity[1]
N-(2-Butoxybenzyl)-2-propanamine (CAS: 1040683-34-8) is a secondary benzylamine

derivative frequently utilized as a pharmacophore building block in the synthesis of GPCR

ligands and local anesthetic analogues. Its structural combination of a lipophilic butoxy-

substituted aromatic ring and a basic isopropylamine tail dictates its physicochemical behavior:

it acts as a lipophilic base capable of penetrating biological membranes while exhibiting

potential corrosivity to mucosal tissues.

This guide moves beyond generic safety data sheets (SDS) to provide a self-validating

handling protocol based on the compound's functional group chemistry and reactivity profile.
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Property Detail

IUPAC Name N-(2-Butoxybenzyl)propan-2-amine

CAS Number 1040683-34-8

Molecular Formula C₁₄H₂₃NO

Molecular Weight 221.34 g/mol

Physical State
Viscous oil or low-melting solid (dependent on

purity)

Basicity (Predicted) pKa ~9.5–10.0 (Secondary amine)

Solubility
Soluble in DCM, MeOH, DMSO; Sparingly

soluble in water

Hazard Identification & Toxicology (Derived)
Note: While specific toxicological data for this CAS is limited, the following risk assessment is

derived from Structure-Activity Relationships (SAR) of homologous secondary benzylamines.

Core Hazards
Skin & Eye Corrosion (Category 1B/2): As a secondary amine, the unprotonated free base is

caustic. Direct contact can cause immediate, irreversible corneal damage and chemical

burns.

Acute Toxicity (Oral/Inhalation): Lipophilic amines are rapidly absorbed. Expect CNS

depression or adrenergic stimulation (sympathomimetic effects) upon systemic exposure.

Sensitization: Benzylic amines possess structural alerts for skin sensitization; repeated

exposure may induce allergic contact dermatitis.

GHS Classification (Conservative Approach)
H314: Causes severe skin burns and eye damage.

H302: Harmful if swallowed.[1]
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H335: May cause respiratory irritation.

Engineering Controls & PPE Matrix
Trustworthiness in safety relies on redundancy. The following matrix links hazard magnitude to

specific barrier protection.

Hazard Level
Engineering
Control

Hand Protection
(Glove Type)

Eye/Face
Protection

Routine Handling

(Weighing, Dilution)

Class II Biosafety

Cabinet or Fume

Hood (Face velocity

>100 fpm)

Nitrile (Double

gloving). Rationale:

Short-term splash

protection.

Chemical Splash

Goggles

Synthesis/Reaction

(Heating, Quenching)

Fume Hood with Sash

lowered. Blast shield if

>5g scale.

Laminate Film (Silver

Shield) or Thick Viton.

Rationale: Amines

permeate nitrile

rapidly.

Goggles + Face

Shield

Spill Cleanup (>10

mL)

Evacuate area.

Increase ventilation.[1]

Butyl Rubber.

Rationale: High

resistance to

amine/solvent

mixtures.

Full-face Respirator

(ABEK Filter)

Experimental Protocol: Reductive Amination
Synthesis
Expert Insight: The safest and most reliable route to N-(2-Butoxybenzyl)-2-propanamine is

the reductive amination of 2-butoxybenzaldehyde with isopropylamine. We utilize Sodium

Triacetoxyborohydride (STAB) instead of Sodium Cyanoborohydride to eliminate the risk of

generating toxic hydrogen cyanide gas, a critical safety improvement in process chemistry.

Reaction Scheme
The following diagram outlines the mechanistic pathway and critical control points.
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Figure 1: STAB-Mediated Reductive Amination Pathway
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Figure 1: The STAB-mediated pathway prioritizes safety by avoiding cyanide-based reducing

agents while maintaining high selectivity for the imine.

Step-by-Step Methodology
Reagents:

2-Butoxybenzaldehyde (1.0 eq)

Isopropylamine (1.2 eq)

Sodium Triacetoxyborohydride (STAB) (1.5 eq)

Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

Quench: Saturated NaHCO₃

Protocol:

Imine Formation: In a flame-dried round-bottom flask under Nitrogen atmosphere, dissolve 2-

butoxybenzaldehyde in anhydrous DCE (0.2 M concentration).

Amine Addition: Add isopropylamine dropwise. Caution: Exothermic. Isopropylamine is

volatile (bp 32°C); use a reflux condenser if scaling up.

Equilibration: Stir at room temperature for 30–60 minutes to maximize imine formation.
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Reduction: Cool the mixture to 0°C. Add STAB portion-wise over 15 minutes. Safety Check:

STAB evolves acetic acid; ensure ventilation.

Reaction: Allow to warm to room temperature and stir overnight.

Quenching (Critical Step): Cool to 0°C. Slowly add saturated aqueous NaHCO₃. Warning:

Vigorous gas evolution (CO₂) will occur. Do not cap the flask.

Workup: Extract with DCM (3x). Wash combined organics with brine, dry over MgSO₄, and

concentrate.

Storage & Stability Logic
Secondary amines are prone to oxidation (N-oxide formation) and carbamate formation upon

exposure to atmospheric CO₂.

Storage Condition: Store at -20°C under an inert atmosphere (Argon/Nitrogen).

Container: Amber glass vials with Teflon-lined caps to prevent photochemical degradation

and leaching.

Shelf-Life: Re-test purity via LC-MS every 6 months. If the liquid turns yellow/brown,

purification via acid-base extraction is required.

Emergency Response & Decision Framework
In the event of exposure or release, immediate action is required.[2] This decision tree guides

the response.
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Figure 2: Emergency Response Decision Tree
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Figure 2: Standardized response protocols for amine exposure events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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